Cas no 355389-98-9 (1H-Isoindol-1-one, 2,3-dihydro-2-(1-methylethyl)-4-nitro-)

• Product Name: 1H-Isoindol-1-one, 2,3-dihydro-2-(1-methylethyl)-4-nitro-
• CAS No: 355389-98-9
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 5294444
• Update Time: 2025-07-18

1H-Isoindol-1-one, 2,3-dihydro-2-(1-methylethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one, 2,3-dihydro-2-(1-methylethyl)-4-nitro-

• Inchi： 1S/C11H12N2O3/c1-7(2)12-6-9-8(11(12)14)4-3-5-10(9)13(15)16/h3-5,7H,6H2,1-2H3
• InChI Key： RPKOLNQCPZBGFA-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C([N+]([O-])=O)=CC=C2)CN1C(C)C

Additional information on 1H-Isoindol-1-one, 2,3-dihydro-2-(1-methylethyl)-4-nitro-

1H-Isoindol-1-one, 2,3-dihydro-2-(1-methylethyl)-4-nitro- (CAS No. 355389-98-9): A Comprehensive Review of Its Chemical Properties and Emerging Applications

1H-Isoindol-1-one, 2,3-dihydro-2-(1-methylethyl)-4-nitro-, identified by its CAS number 355389-98-9, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the isooindolone family, a class of molecules known for their diverse biological activities and structural versatility. The presence of a nitro group at the 4-position and an isopropyl substituent at the 2-position contributes to its unique chemical profile, making it a promising candidate for further exploration in drug discovery and material science.

The structural features of 1H-Isoindol-1-one, 2,3-dihydro-2-(1-methylethyl)-4-nitro- make it an intriguing subject for synthetic chemists and biologists alike. The nitro group not only influences the electronic properties of the molecule but also serves as a versatile handle for further functionalization. This aspect is particularly valuable in medicinal chemistry, where such functional groups are often employed to modulate bioactivity and improve pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these, isooindolones have emerged as a significant class of scaffolds due to their ability to engage with various biological targets. The compound 355389-98-9 stands out in this context due to its unique substitution pattern, which may confer distinct biological activities compared to its analogs.

One of the most compelling aspects of 1H-Isoindol-1-one, 2,3-dihydro-2-(1-methylethyl)-4-nitro- is its potential as a building block for more complex molecules. The nitro group can be reduced to an amine, allowing for further derivatization into pharmacologically relevant structures. Additionally, the isopropyl substituent provides steric bulk that can influence binding interactions with biological targets. These features make it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing bioactivity.

The synthesis of 1H-Isoindol-1-one, 2,3-dihydro-2-(1-methylethyl)-4-nitro- presents both challenges and opportunities for synthetic chemists. The key challenge lies in achieving regioselective functionalization while maintaining the integrity of the isooindolone core. However, advances in synthetic methodology have made it increasingly feasible to construct such complex molecules with high precision. Recent reports have demonstrated efficient synthetic routes to this compound using transition metal-catalyzed reactions and palladium-mediated cross-coupling techniques.

The biological activity of CAS No. 355389-98-9 has been the focus of several preliminary studies. Initial pharmacological screening has suggested that this compound exhibits modest activity against certain enzymatic targets, making it a promising lead for further optimization. The nitro group appears to play a crucial role in mediating these interactions, likely through electrostatic and hydrogen bonding interactions with the target protein.

In addition to its potential therapeutic applications, 1H-Isoindol-1-one, 2,3-dihydro-2-(1-methylethyl)-4-nitro- has shown promise in material science applications. Its rigid heterocyclic core and functionalizable substituents make it suitable for designing novel organic semiconductors and luminescent materials. Recent research has explored its use in the development of light-emitting diodes (LEDs) and organic photovoltaic cells (OPVs), where its electronic properties contribute to improved device performance.

The future direction of research on CAS No. 355389-98-9 is likely to focus on expanding its chemical space through further derivatization and exploring new synthetic pathways. Additionally, there will be a concerted effort to elucidate its mechanism of action in biological systems, which will be crucial for rational drug design. Collaborative efforts between synthetic chemists and biologists will be essential in realizing the full potential of this compound.

In conclusion, 1H-Isoindol-1-one, 2,3-dihydro-2-(1-methylethyl)-4-nitro-, CAS number 355389-98-9, represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and functional versatility make it a valuable asset in the quest for novel bioactive molecules and advanced materials. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in addressing some of the most pressing challenges in modern chemistry and biology.